Cas no 1807776-35-7 (Tri(cyclohexa-2,5-dien-1-yl)silane)

• Product Name: Tri(cyclohexa-2,5-dien-1-yl)silane
• CAS No: 1807776-35-7
• MF: C₁₈H₂₁Si
• MW: 265.444845914841
• MDL: MFCD30475666
• CID: 2953046
• PubChem ID: 354333939
• Update Time: 2025-07-02

Tri(cyclohexa-2,5-dien-1-yl)silane Chemical and Physical Properties

Names and Identifiers

• Tri(cyclohexa-2,5-dien-1-yl)silane
• CHEBI:188673
• 1807776-35-7
• tris(cyclohexa-2,5-dien-1-yl)silyl
• T3443
• MFCD30475666
• Tri-2,5-cyclohexadien-1-ylsilane
• 833-837-2

• MDL： MFCD30475666
• Inchi： 1S/C18H21Si/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h4-18H,1-3H2
• InChI Key： XJWMXBHHJZAKOL-UHFFFAOYSA-N
• SMILES： [Si](C1C=CCC=C1)(C1C=CCC=C1)C1C=CCC=C1 |^1:0|

Computed Properties

• Exact Mass: 265.141252204g/mol
• Monoisotopic Mass: 265.141252204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 63.0 to 68.0 deg-C
• Boiling Point: 362.0±42.0 °C at 760 mmHg
• Flash Point: 167.5±21.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tri(cyclohexa-2,5-dien-1-yl)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Tri(cyclohexa-2,5-dien-1-yl)silane

Tri(cyclohexa-2,5-dien-1-yl)silane (CAS No. 1807776-35-7): A Comprehensive Overview

Tri(cyclohexa-2,5-dien-1-yl)silane, identified by its CAS number 1807776-35-7, is a compound of significant interest in the field of organosilicon chemistry. This organosilicon compound features a unique structure consisting of three cyclohexa-2,5-dien-1-yl groups attached to a silicon atom. The presence of conjugated diene units in its molecular framework imparts distinctive chemical properties that make it valuable for various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

The compound's structure is characterized by its highly flexible and electron-rich backbone, which facilitates its participation in a wide range of chemical reactions. The cyclohexa-2,5-dien-1-yl groups are particularly noteworthy, as they introduce a degree of strain into the molecule while also providing reactive sites for further functionalization. This balance between rigidity and reactivity makes Tri(cyclohexa-2,5-dien-1-yl)silane an excellent candidate for use in cross-coupling reactions, polymerization processes, and as a precursor for more complex organosilicon derivatives.

In recent years, there has been growing interest in the applications of organosilicon compounds like Tri(cyclohexa-2,5-dien-1-yl)silane due to their unique electronic and steric properties. One of the most prominent areas of research involves the use of this compound in the synthesis of conductive polymers and organic semiconductors. The conjugated diene units in its structure allow for efficient charge transport, making it an attractive building block for materials used in organic electronics.

Furthermore, Tri(cyclohexa-2,5-dien-1-yl)silane has shown promise in the development of novel pharmaceuticals. Its ability to undergo selective functionalization has been exploited in the synthesis of bioactive molecules that exhibit potential therapeutic effects. Researchers have utilized this compound as an intermediate in the preparation of drugs targeting various diseases, including cancer and inflammatory disorders. The versatility of its molecular framework allows for the introduction of diverse functional groups, enabling the creation of tailored pharmacophores with specific biological activities.

The compound's reactivity also makes it useful in catalytic processes. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, where it helps to enhance reaction efficiency and selectivity. The ability to tune the electronic properties of the silicon center through substitution with different groups further broadens its applicability in catalysis. This adaptability has led to numerous studies exploring its role in asymmetric synthesis and other complex transformations.

Recent advancements in synthetic methodologies have expanded the utility of Tri(cyclohexa-2,5-dien-1-yl)silane. Techniques such as metathesis reactions and photoredox catalysis have been employed to access novel derivatives with enhanced properties. These methods have opened up new avenues for material design and drug discovery, leveraging the inherent flexibility and reactivity of this organosilicon compound.

The industrial significance of Tri(cyclohexa-2,5-dien-1-yl)silane is also reflected in its role as a precursor for specialty chemicals. Its derivatives are used in coatings, adhesives, and sealants due to their ability to form cross-linked networks upon polymerization. This property contributes to the durability and performance of these materials under various environmental conditions.

In conclusion, Tri(cyclohexa-2,5-dien-1-yl)silane (CAS No. 1807776-35-7) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it indispensable in organic synthesis, materials science, and pharmaceutical development. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow even further.